Cas no 1336-29-4 ([4-[(4-acetyloxyphenyl)-pyridin-2-yl-methyl]phenyl] acetate: methane)

[4-[(4-acetyloxyphenyl)-pyridin-2-yl-methyl]phenyl] acetate: methane structure
1336-29-4 structure
Product Name:[4-[(4-acetyloxyphenyl)-pyridin-2-yl-methyl]phenyl] acetate: methane
CAS No:1336-29-4
MF:C23H21NO4
MW:375.417146444321
CID:835946
PubChem ID:121228656
Update Time:2025-04-19

[4-[(4-acetyloxyphenyl)-pyridin-2-yl-methyl]phenyl] acetate: methane Chemical and Physical Properties

Names and Identifiers

    • [4-[(4-acetyloxyphenyl)-pyridin-2-yl-methyl]phenyl] acetate: methane
    • (pyridin-2-ylmethanediyl)dibenzene-4,1-diyl diacetate
    • 4,4'-(2-Pyridylmethylene)diphenol diacetate (ester) complex with tannic acid
    • Bisacodyl tannex
    • Bisacodyl tannex [USAN]
    • Bisacodyl tanninsaeure Komplex
    • Phenol, 4,4'-(2-pyridinylmethylene)bis-, diacetate (ester), complex with tannic acid
    • Phenol, 4,4'-(2-pyridinyl-methylene)bis, diacetate (ester), complex with tannic acid.
    • Tannins, compds. with (2-pyridinylmethylene)di-4,1-phenylene diacetate
    • CL116
    • Bisacordyl
    • Complex with tannin
    • Tannins, compds. with bisacodyl
    • Methyl 2-(4-((4-acetoxyphenyl)(pyridin-2-yl)methyl)phenyl)acetate
    • Methyl2-(4-((4-acetoxyphenyl)(pyridin-2-yl)methyl)phenyl)acetate
    • methyl 2-(4-{[4-(acetyloxy)phenyl](pyridin-2-yl)methyl}phenyl)acetate
    • 1336-29-4
    • Inchi: 1S/C23H21NO4/c1-16(25)28-20-12-10-19(11-13-20)23(21-5-3-4-14-24-21)18-8-6-17(7-9-18)15-22(26)27-2/h3-14,23H,15H2,1-2H3
    • InChI Key: GLUVMAWMRNFPKC-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(=CC=1)C(C1C=CC=CN=1)C1C=CC(CC(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 361.13147
  • Monoisotopic Mass: 375.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.49
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